Cas no 57530-64-0 (2-(1E)-prop-1-en-1-yloxirane)

• Product Name: 2-(1E)-prop-1-en-1-yloxirane
• CAS No: 57530-64-0
• Molecular Formula: C₅H₈O
• Molecular Weight: 84.1164216995239
• CID: 6364124
• PubChem ID: 12210527

2-(1E)-prop-1-en-1-yloxirane Properties

Names and Identifiers

• 2-(1E)-prop-1-en-1-yloxirane
• Oxirane, (1E)-1-propenyl- (9CI)
• EN300-1142751
• 2-(1-propenyl)oxirane
• 57530-64-0
• 2-[(E)-prop-1-enyl]oxirane
• 2-[(1E)-prop-1-en-1-yl]oxirane
• 6790-41-6

• InChIKey： KOHBFAGTEWFCBI-NSCUHMNNSA-N
• Inchi： 1S/C5H8O/c1-2-3-5-4-6-5/h2-3,5H,4H2,1H3/b3-2+
• SMILES： O1CC1/C=C/C

Computed Properties

• Exact Mass: 84.057514874g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 84.057514874g/mol
• Heavy Atom Count: 6
• Complexity: 66.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Boiling Point: 101 °C
• Density: 1.049±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides